Cas no 1858251-67-8 (6-Chloro-2,4-difluoro-3-methylbenzyl bromide)

• Product Name: 6-Chloro-2,4-difluoro-3-methylbenzyl bromide
• CAS No: 1858251-67-8
• MDL: MFCD29038429
• CID: 4624364
• Update Time: 2025-05-23

6-Chloro-2,4-difluoro-3-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,4-difluoro-3-methylbenzyl bromide

• MDL： MFCD29038429

Additional information on 6-Chloro-2,4-difluoro-3-methylbenzyl bromide

Introduction to 6-Chloro-2,4-difluoro-3-methylbenzyl bromide (CAS No. 1858251-67-8)

6-Chloro-2,4-difluoro-3-methylbenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1858251-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of chlorine, fluorine, and bromine substituents on a benzyl framework. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromide moiety in the compound’s name is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This property is exploited in synthetic chemistry to introduce diverse pharmacophores, enabling the construction of complex molecular architectures. The chloro and difluoro substituents further enhance the reactivity and electronic properties of the benzyl group, making it an attractive scaffold for medicinal chemists seeking to modulate binding interactions with biological targets.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their versatile applications in drug discovery. The introduction of fluorine atoms, for instance, is known to improve metabolic stability and binding affinity in drug candidates. Similarly, chlorine substituents can influence electronic distributions and hydrogen bonding capabilities, which are critical for optimizing pharmacological activity. The combination of these elements in 6-Chloro-2,4-difluoro-3-methylbenzyl bromide suggests a molecule with significant potential for further derivatization and exploration.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For example, recent studies have demonstrated its role in generating novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The benzyl bromide moiety allows for easy attachment to other pharmacophores via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have been instrumental in constructing complex heterocyclic structures that exhibit potent biological activity.

The methyl group at the 3-position of the benzene ring adds another layer of tunability to the molecule. This substituent can influence both steric hindrance and electronic properties, allowing researchers to fine-tune interactions with biological targets. Additionally, the presence of multiple halogen atoms makes this compound a candidate for exploring structure-activity relationships (SAR) across different therapeutic areas. Such SAR studies are essential for identifying lead compounds with optimal efficacy and minimal side effects.

Advances in synthetic methodologies have further enhanced the appeal of 6-Chloro-2,4-difluoro-3-methylbenzyl bromide as a synthetic intermediate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound. These innovations not only reduce costs but also improve yields, making it more accessible for industrial applications. Moreover, green chemistry principles have been increasingly integrated into synthetic protocols, minimizing waste and hazardous byproducts.

The pharmaceutical industry has shown particular interest in halogenated benzyl compounds due to their broad spectrum of biological activities. For instance, derivatives of this compound have been investigated for their potential antiviral and antibacterial properties. The ability to modify the benzyl bromide core allows for rapid screening of analogs with enhanced potency against specific pathogens or diseases. This flexibility underscores the importance of having well-characterized intermediates like 6-Chloro-2,4-difluoro-3-methylbenzyl bromide in drug discovery pipelines.

In conclusion,6-Chloro-2,4-difluoro-3-methylbenzyl bromide (CAS No. 1858251-67-8) represents a promising intermediate in synthetic organic chemistry with far-reaching implications for medicinal chemistry and drug development. Its unique structural features—combining chloro, difluoro substituents with a reactive bromide group—make it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new applications for halogenated aromatic compounds,6-Chloro-2,4-difluoro-3-methylbenzyl bromide is poised to play an increasingly significant role in addressing unmet medical needs.